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Compound of Interest

Compound Name: 4-Bromothiobenzamide

Cat. No.: B1270958 Get Quote

An In-depth Analysis for Researchers and Drug
Development Professionals
This technical guide provides a detailed overview of the physicochemical properties of 4-
Bromothiobenzamide, with a specific focus on its melting point. The information herein is

intended to support researchers, scientists, and professionals involved in drug development

and chemical synthesis.

Core Physicochemical Data
4-Bromothiobenzamide is a solid compound at room temperature. The key physical property

data is summarized in the table below for quick reference.

Property Value Source

Molecular Formula C₇H₆BrNS PubChem

Molecular Weight 216.10 g/mol [1]

Melting Point 139-143 °C

Boiling Point Not available

Appearance Solid
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Note: The boiling point for 4-Bromothiobenzamide is not readily available in the reviewed

literature.

Experimental Protocols
Synthesis of 4-Bromothiobenzamide
A documented method for the synthesis of 4-Bromothiobenzamide involves the treatment of

4-bromobenzonitrile with sodium hydrogen sulfide and magnesium chloride.[2] This procedure

is outlined below.

Materials:

4-Bromobenzonitrile

70% Sodium hydrogen sulfide hydrate

Magnesium chloride hexahydrate

Dimethylformamide (DMF)

1 N Hydrochloric acid (HCl)

Water

Chloroform

Procedure:

A slurry is prepared by mixing 70% sodium hydrogen sulfide hydrate (21.98 mmol) and

magnesium chloride hexahydrate (10.99 mmol) in 40 mL of DMF.[2]

4-Bromobenzonitrile (11.0 mmol) is added to the slurry.[2]

The mixture is stirred at room temperature for 2 hours.[2]

The resulting mixture is then poured into 100 mL of water, leading to the precipitation of a

solid.[2]
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The precipitated solid is collected by filtration.[2]

The collected product is resuspended in 50 mL of 1 N HCl and stirred for an additional 30

minutes.[2]

The solid is filtered again and washed with an excess of water.[2]

Recrystallization of the final product from chloroform yields crystals of 4-
Bromothiobenzamide suitable for X-ray analysis.[2]

Process Visualization
The following diagram illustrates the workflow for the synthesis of 4-Bromothiobenzamide.

4-Bromobenzonitrile,
NaHS hydrate,

MgCl2 hexahydrate

Mix in DMF
Stir for 2h at RT Pour into Water Filter Precipitate Resuspend in 1N HCl

Stir for 30 min
Filter and Wash

with Water
Recrystallize

from Chloroform
4-Bromothiobenzamide

Crystals

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromothiobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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